BE“GHE Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling
Fgfr3-IN-5

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Fgfr3-IN-5

Cat. No.: B10857930

Essential Safety and Handling Guide for Fgfr3-
IN-5

Disclaimer: A specific Safety Data Sheet (SDS) for Fgfr3-IN-5 was not located. The following
guidance is based on general laboratory safety protocols for handling chemical inhibitors and
publicly available data for Fgfr3-IN-5 and similar compounds. Researchers should always
consult their institution's safety office and perform a risk assessment before handling any new
chemical.

This guide provides essential safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with Fgfr3-IN-5, a potent and selective
Fibroblast Growth Factor Receptor 3 (FGFR3) inhibitor.

Product Information and Physical Properties

Fgfr3-IN-5 is a chemical compound used in cancer research.[1] The following table
summarizes its known physical and chemical properties.
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Property Value
Molecular Formula C24H24FN703
Molecular Weight 477.49 g/mol
CAS Number 2446664-72-6
Purity 99.16%

Hazard Identification and Precautionary Measures

While specific toxicity data for Fgfr3-IN-5 is not available, it should be handled as a potentially
hazardous substance. Based on safety data for similar chemical compounds, the following
hazards may be associated with Fgfr3-IN-5:

Harmful if swallowed.

Causes skin irritation.

Causes serious eye irritation.

May cause respiratory irritation.
Precautionary Statements:

e Prevention: Avoid breathing dust/fume/gas/mist/vapors/spray. Wash hands thoroughly after
handling. Do not eat, drink or smoke when using this product. Use only outdoors or in a well-
ventilated area. Wear protective gloves/protective clothing/eye protection/face protection.[2]

e Response: If on skin, wash with plenty of soap and water. If inhaled, remove victim to fresh
air and keep at rest in a position comfortable for breathing. If in eyes, rinse cautiously with
water for several minutes. Remove contact lenses, if present and easy to do. Continue
rinsing.[2]

o Storage: Store in a well-ventilated place. Keep container tightly closed. Store locked up.[2]

» Disposal: Dispose of contents/container in accordance with local regulations.[2]
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Personal Protective Equipment (PPE)

The following personal protective equipment should be worn at all times when handling Fgfr3-
IN-5:

PPE Type Specification

Eye Protection Safety glasses with side shields or goggles.

] Chemical-resistant gloves (e.qg., nitrile,
Hand Protection
neoprene).

Body Protection Laboratory coat.

Use in a well-ventilated area. If dust or aerosols
Respiratory Protection may be generated, use a NIOSH-approved

respirator.

Handling and Storage

Handling:

Use Fgfr3-IN-5 in a designated chemical fume hood.

Avoid generation of dust and aerosols.

Ensure adequate ventilation.

Keep away from incompatible materials such as strong oxidizing agents.
Storage:
o Store in a tightly sealed container in a cool, dry, and well-ventilated area.

o« Recommended storage temperature is -20°C.[3]

First-Aid Measures
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« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention.

e In Case of Skin Contact: Immediately wash skin with soap and plenty of water. Remove
contaminated clothing. Seek medical attention if irritation persists.

e In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes.
Seek medical attention.

« |If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Seek medical attention.

Disposal Plan

Dispose of Fgfr3-IN-5 and any contaminated materials as hazardous chemical waste. Follow
all federal, state, and local environmental regulations. Do not dispose of down the drain or in
regular trash.

FGFR3 Signaling Pathway

The diagram below illustrates the simplified FGFR3 signaling pathway, which is inhibited by
Fgfr3-IN-5. Upon binding of a fibroblast growth factor (FGF) ligand, the FGFR3 dimerizes and
autophosphorylates, activating downstream signaling cascades such as the RAS-MAPK and
PISK-AKT pathways, which are involved in cell proliferation and survival.[4][5]
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Caption: Simplified FGFR3 Signaling Pathway and the inhibitory action of Fgfr3-IN-5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Personal protective equipment for handling Fgfr3-IN-5].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10857930#personal-protective-equipment-for-
handling-fgfr3-in-5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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